Cas no 75620-24-5 (1,5-Benzothiazepin-4(5H)-one, 2,3-dihydro-5-methyl-)

1,5-Benzothiazepin-4(5H)-one, 2,3-dihydro-5-methyl- is a benzothiazepine derivative characterized by its heterocyclic structure, incorporating sulfur and nitrogen within a fused ring system. This compound is of interest in medicinal chemistry due to its potential as a scaffold for biologically active molecules, particularly in cardiovascular and neurological research. The presence of the 5-methyl group enhances its stability and may influence binding affinity in target interactions. Its well-defined synthetic pathway allows for consistent production, making it a reliable intermediate for further functionalization. The compound's structural features also lend themselves to studies in drug discovery, where modifications can yield derivatives with tailored pharmacological properties.

1,5-Benzothiazepin-4(5H)-one, 2,3-dihydro-5-methyl- structure

75620-24-5 structure

Product Name:1,5-Benzothiazepin-4(5H)-one, 2,3-dihydro-5-methyl-

CAS No:75620-24-5

MF:C₁₀H₁₁NOS

MW:193.265441179276

CID:4173467

PubChem ID:12629211

Update Time:2025-05-27

1,5-Benzothiazepin-4(5H)-one, 2,3-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

- 1,5-Benzothiazepin-4(5H)-one, 2,3-dihydro-5-methyl-
- 75620-24-5
- HMS1651I11
- SCHEMBL8853356
- 5-methyl-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one
- 5-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one
- 5-METHYL-2,3-DIHYDRO-1,5-BENZOTHIAZEPIN-4-ONE
- AKOS021642056
- HMS3444O06
- F0670-0001
- Inchi： 1S/C10H11NOS/c1-11-8-4-2-3-5-9(8)13-7-6-10(11)12/h2-5H,6-7H2,1H3
- InChI Key： SWLPEEUPLOKPNS-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N(C)C(CC1)=O

Computed Properties

Exact Mass: 193.05613515g/mol
Monoisotopic Mass: 193.05613515g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 45.6Å²

1,5-Benzothiazepin-4(5H)-one, 2,3-dihydro-5-methyl- Pricemore >>

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